Cas no 2229273-14-5 (2-(3-fluoro-4-nitrophenyl)prop-2-enoic acid)

• Product Name: 2-(3-fluoro-4-nitrophenyl)prop-2-enoic acid
• CAS No: 2229273-14-5
• MF: C₉H₆FNO₄
• MW: 211.146646022797
• CID: 6191146
• PubChem ID: 165715721
• Update Time: 2025-10-30

2-(3-fluoro-4-nitrophenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluoro-4-nitrophenyl)prop-2-enoic acid
• EN300-1804674
• 2229273-14-5

• Inchi： 1S/C9H6FNO4/c1-5(9(12)13)6-2-3-8(11(14)15)7(10)4-6/h2-4H,1H2,(H,12,13)
• InChI Key： VNTVXOXLRHAPIA-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(C(=C)C(=O)O)=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 211.02808583g/mol
• Monoisotopic Mass: 211.02808583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 83.1Ų

Additional information on 2-(3-fluoro-4-nitrophenyl)prop-2-enoic acid

Research Brief on 2-(3-fluoro-4-nitrophenyl)prop-2-enoic acid (CAS: 2229273-14-5): Recent Advances and Applications

2-(3-fluoro-4-nitrophenyl)prop-2-enoic acid (CAS: 2229273-14-5) is a fluorinated nitroaromatic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a versatile building block in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and anti-inflammatory agents. This research brief provides an overview of the latest findings related to this compound, highlighting its synthesis, biological activity, and potential applications in drug discovery.

One of the key areas of research involving 2-(3-fluoro-4-nitrophenyl)prop-2-enoic acid is its use as a precursor in the synthesis of small-molecule inhibitors targeting specific enzymes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory diseases. The study utilized a combination of molecular docking and kinetic assays to elucidate the binding interactions, revealing that the fluorine and nitro substituents play a critical role in enhancing binding affinity and selectivity.

In addition to its enzyme inhibitory properties, 2-(3-fluoro-4-nitrophenyl)prop-2-enoic acid has been investigated for its potential in cancer therapy. A recent preprint on bioRxiv reported that this compound, when conjugated with a targeted delivery system, showed promising cytotoxicity against triple-negative breast cancer (TNBC) cell lines. The researchers attributed this effect to the compound's ability to induce oxidative stress and disrupt cellular redox homeostasis. These findings suggest a potential avenue for developing novel chemotherapeutic agents based on this scaffold.

The synthesis and optimization of 2-(3-fluoro-4-nitrophenyl)prop-2-enoic acid have also been a focus of recent research. A 2024 paper in Organic & Biomolecular Chemistry described an improved synthetic route that yields the compound with higher purity and scalability. The authors emphasized the importance of optimizing reaction conditions to minimize byproducts, which is crucial for its application in large-scale pharmaceutical production. This advancement addresses one of the key challenges in the commercialization of this compound.

Looking ahead, the potential applications of 2-(3-fluoro-4-nitrophenyl)prop-2-enoic acid extend beyond its current uses. Emerging research suggests its utility in photodynamic therapy (PDT) and as a fluorescent probe for bioimaging. A study published in ACS Chemical Biology highlighted its photophysical properties, which make it suitable for developing new imaging tools to study cellular processes in real time. These multidisciplinary applications underscore the compound's versatility and its growing importance in chemical biology and drug development.

In conclusion, 2-(3-fluoro-4-nitrophenyl)prop-2-enoic acid (CAS: 2229273-14-5) represents a promising scaffold with diverse applications in medicinal chemistry and chemical biology. Recent studies have shed light on its enzyme inhibitory, anticancer, and imaging properties, paving the way for future research and development. As synthetic methodologies continue to improve and its biological mechanisms are further elucidated, this compound is poised to play a significant role in the discovery of next-generation therapeutics.